![molecular formula C21H23NO4S B3233138 N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide CAS No. 1351609-00-1](/img/structure/B3233138.png)
N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
Overview
Description
N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide, commonly known as NHEDB, is a sulfonamide compound that has been extensively studied for its potential applications in scientific research. It was first synthesized in the early 2000s and has since been used in various studies to investigate its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of NHEDB involves its ability to selectively bind to and inhibit the activity of certain proteins and enzymes. For example, it has been shown to bind to the catalytic site of PTP1B and prevent it from dephosphorylating its substrates. This results in increased insulin signaling and glucose metabolism, which may have potential therapeutic applications in the treatment of diabetes and other metabolic disorders.
Biochemical and Physiological Effects:
NHEDB has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, it has been shown to inhibit cancer cell proliferation and induce apoptosis in certain types of cancer cells. It has also been shown to have anti-inflammatory effects by inhibiting the activity of certain enzymes involved in the inflammatory response. Additionally, NHEDB has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using NHEDB in lab experiments is its selectivity for certain proteins and enzymes, which allows for more precise investigation of their function. Additionally, NHEDB has been shown to have low toxicity and good stability in vitro and in vivo. However, one limitation of using NHEDB is its relatively complex synthesis method, which may limit its availability and increase its cost compared to other tool compounds.
Future Directions
There are several potential future directions for research on NHEDB and related compounds. For example, further investigation of its mechanism of action and physiological effects could lead to the development of new therapeutic strategies for metabolic disorders, cancer, and inflammation. Additionally, the synthesis of new analogs of NHEDB with improved selectivity and potency could expand its potential applications as a tool compound for investigating the function of other proteins and enzymes.
Scientific Research Applications
NHEDB has been used in various scientific research studies due to its potential as a tool compound for investigating the function of certain proteins and enzymes. For example, it has been shown to selectively inhibit the activity of the protein tyrosine phosphatase PTP1B, which is involved in the regulation of insulin signaling and glucose metabolism. NHEDB has also been used to investigate the role of other enzymes and proteins in various physiological processes, such as cancer cell proliferation and inflammation.
properties
IUPAC Name |
N-(2-hydroxy-2-naphthalen-1-ylethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO4S/c1-14-11-20(26-3)21(12-15(14)2)27(24,25)22-13-19(23)18-10-6-8-16-7-4-5-9-17(16)18/h4-12,19,22-23H,13H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPLOVBBDIQRJCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NCC(C2=CC=CC3=CC=CC=C32)O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.